4-butoxy-N-((5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 4-butoxy-N-[[5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C26H28FN7O3S3/c1-3-5-14-37-20-12-6-17(7-13-20)23(36)28-15-21-30-32-25(34(21)19-10-8-18(27)9-11-19)39-16-22(35)29-24-31-33-26(40-24)38-4-2/h6-13H,3-5,14-16H2,1-2H3,(H,28,36)(H,29,31,35)
• InChI Key: PJRQUWNCSPAOGQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=C(C=C3)F)SCC(=O)NC4=NN=C(S4)SCC
• Molecular Formula: C26H28FN7O3S3
• Molecular Weight: 601.7 g/mol

Description

4-butoxy-N-((5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C26H28FN7O3S3 and its molecular weight is 601.73. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Properties

Compounds bearing the 1,3,4-thiadiazole and 1,2,4-triazole cores are synthesized through various methods, including microwave-assisted synthesis, which is noted for its efficiency and eco-friendliness. For example, the preparation of substituted 4H-1,3,4-thiadiazolo[2,3-c]-1,2,4-triazin-4-ones and related bicyclic compounds have been achieved through reactions involving benzoyl isothiocyanates and methoxycarbonyl isothiocyanate with specific triazin-5-ones in acetonitrile, demonstrating the versatility of these heterocycles in synthetic chemistry (Coppo & Fawzi, 1997).

Biological Activities

Compounds containing the thiadiazole, triazole, and benzamide motifs have been extensively studied for their antimicrobial, anti-lipase, antiurease, and nematocidal activities. For instance, a study on microwave-promoted synthesis of 2-hetarylmethyl-4-(4-hetarylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives revealed significant antimicrobial, anti-lipase, and antiurease activities, showcasing the potential therapeutic applications of these compounds (Özil et al., 2015). Similarly, novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group exhibited promising nematocidal activity, highlighting their potential as lead compounds in the development of new nematicides (Liu et al., 2022).